Cas no 81448-48-8 (Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate)

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate structure
81448-48-8 structure
Product Name:Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate
CAS No:81448-48-8
MF:C12H14N2O2
MW:218.251762866974
MDL:MFCD00139510
CID:823399
PubChem ID:682232
Update Time:2024-10-27

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate
    • Ethyl 2,7-dimethyl-imidazo[1,2-a]pyridine-3-carboxylate
    • 2,7-dimethyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
    • ethyl 2,8-dimethylimidazo[1,2-a]pyridine-3-carboxylate
    • Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate (ACI)
    • imidazo[1,2-a]pyridine-3-carboxylic acid, 2,7-dimethyl-, ethyl ester
    • CCG-12923
    • MFCD00139510
    • BIM-0025986.P001
    • SDCCGMLS-0036683.P002
    • HMS2444B05
    • AB00090510-01
    • CHEMBL1300398
    • 81448-48-8
    • AKOS000593859
    • Oprea1_562403
    • 10D-547
    • DB-075769
    • ETHYL2,7-DIMETHYLIMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLATE
    • CBMicro_026213
    • MLS000061596
    • DTXSID90350546
    • SCHEMBL1768201
    • SMR000069926
    • SB38856
    • CS-0187401
    • Oprea1_452243
    • HMS1612D09
    • 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
    • NS00016839
    • Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate
    • MDL： MFCD00139510
    • Inchi： 1S/C12H14N2O2/c1-4-16-12(15)11-9(3)13-10-7-8(2)5-6-14(10)11/h5-7H,4H2,1-3H3
    • InChI Key： CQNUHMHESISBRX-UHFFFAOYSA-N
    • SMILES： O=C(C1N2C(C=C(C)C=C2)=NC=1C)OCC

Computed Properties

  • Exact Mass: 218.10600
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Melting Point: 79-82°
  • PSA: 43.60000
  • LogP: 2.12780

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Security Information

  • HazardClass：IRRITANT

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Pricemore >>

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Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Production Method

Production Method 1

695-34-1 695-34-1
609-15-4 609-15-4
81448-48-8 81448-48-8
Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ;  36 h, reflux
Reference
Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity
Moraski, Garrett C.; et al, ACS Medicinal Chemistry Letters, 2011, 2(6), 466-470

Production Method 2

141-97-9 141-97-9
695-34-1 695-34-1
81448-48-8 81448-48-8
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Iodine ;  90 min, rt
Reference
I2-mediated amination/cyclization of ketones with 2-aminopyridines under high-speed ball milling: solvent- and metal-free synthesis of 2,3-substituted imidazo[1,2-a]pyridines and zolimidine
Wang, Fang-Jian; et al, Molecular Diversity, 2016, 20(3), 659-666

Production Method 3

695-34-1 695-34-1
81448-48-8 81448-48-8
Reaction Conditions
Reference
Design, synthesis and biological activity of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides as new antitubercular agents
Wang, Apeng; et al, European Journal of Medicinal Chemistry, 2019, 178, 715-725

Production Method 4

609-13-2 609-13-2
695-34-1 695-34-1
81448-48-8 81448-48-8
Reaction Conditions
1.1 60 s, heated; cooled
1.2 Reagents: Sodium sulfite Solvents: Water ;  pH 8 - 9, rt
Reference
Thermal and microwave-assisted rapid syntheses of substituted imidazo[1,2-a]pyridines under solvent- and catalyst-free conditions
Chunavala, Kaushik C.; et al, Synthesis, 2011, (4), 635-641

Production Method 5

695-34-1 695-34-1
609-15-4 609-15-4
81448-48-8 81448-48-8
Reaction Conditions
1.1 Solvents: Ethanol ;  10 h, reflux
Reference
Pyrazole-Imidazopyridine Hydrazones: Synthesis, α-Glucosidase, α-Amylase Inhibitory Activity and Computational Studies
D, Ganavi; et al, ChemistrySelect, 2023, 8(30),

Production Method 6

695-34-1 695-34-1
609-15-4 609-15-4
81448-48-8 81448-48-8
Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ;  36 h, reflux
Reference
Scaffold-switching: An exploration of 5,6-fused bicyclic heteroaromatics systems to afford antituberculosis activity akin to the imidazo[1,2-a]pyridine-3-carboxylates
Moraski, Garrett C.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(15), 3493-3498

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Raw materials

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Preparation Products

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